Cas no 2757925-54-3 (4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2757925-54-3
• MF: C₁₅H₁₅F₄NO₃
• MW: 333.278118371964
• CID: 6352756
• PubChem ID: 165756749
• Update Time: 2025-05-21

4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101068
• 4-[(3-fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• 2757925-54-3
• 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H15F4NO3/c16-11-3-1-2-10(8-11)9-14(13(22)23)4-6-20(7-5-14)12(21)15(17,18)19/h1-3,8H,4-7,9H2,(H,22,23)
• InChI Key： YOVJXHJNSBYVPJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(CC2C=CC=C(C=2)F)CC1)=O)(F)F

Computed Properties

• Exact Mass: 333.09880599g/mol
• Monoisotopic Mass: 333.09880599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Comprehensive Overview of 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2757925-54-3)

The compound 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2757925-54-3) is a fluorinated piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluorophenyl and trifluoroacetyl moieties, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoroacetyl group in CAS 2757925-54-3 is particularly noteworthy, as it often improves binding affinity to target proteins. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. Searches for "fluorinated piperidine derivatives" and "trifluoroacetyl applications in drug design" have spiked, reflecting growing interest in such compounds.

The synthesis of 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid typically involves multi-step organic reactions, including alkylation, acylation, and carboxylation. Its piperidine core is a common scaffold in bioactive molecules, contributing to its relevance in fragment-based drug discovery. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research applications.

From an industrial perspective, CAS 2757925-54-3 is often explored for its role in high-value chemical synthesis. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of academic and pharmaceutical clients. Online queries like "piperidine-4-carboxylic acid derivatives suppliers" and "fluorophenylmethyl compounds for research" highlight its commercial importance.

Environmental and regulatory considerations are also pivotal when working with fluorinated intermediates. While 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure safety. Researchers often search for "safe handling of fluorinated organic compounds" and "stability of trifluoroacetyl derivatives", emphasizing the need for accurate technical data.

Future directions for this compound may include its integration into peptide mimetics or proteolysis-targeting chimeras (PROTACs), given its structural versatility. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as they are frequently used in virtual screening libraries. Keywords like "piperidine carboxylate in machine learning for chemistry" and "fluorophenylmethyl analogs in drug repurposing" are gaining traction in scientific literature.

In summary, 4-[(3-Fluorophenyl)methyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2757925-54-3) represents a compelling case study in modern medicinal chemistry. Its combination of fluorine atoms, piperidine ring, and carboxylic acid functionality offers diverse opportunities for innovation. As the scientific community continues to explore structure-activity relationships (SAR) and green chemistry approaches, this compound is poised to remain a focal point in cutting-edge research.